Cas no 873914-47-7 (Benzoic acid,5-bromo-2-[(4-methoxyphenyl)amino]-)
873914-47-7 structure
Product Name:Benzoic acid,5-bromo-2-[(4-methoxyphenyl)amino]-
CAS No:873914-47-7
MF:C14H12BrNO3
MW:322.15398311615
CID:709576
PubChem ID:11565996
Update Time:2025-04-19
Benzoic acid,5-bromo-2-[(4-methoxyphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,5-bromo-2-[(4-methoxyphenyl)amino]-
- 5-bromo-2-(4-methoxyanilino)benzoic acid
- 5-BROMO-2-(4-METHOXY-PHENYLAMINO)-BENZOIC ACID
- 5-bromo-2-[(4-methoxyphenyl)amino]Benzoic acid
- 5-BROMO-N-(4-METHOXYPHENYL)ANTHRANILIC ACID
- 5-bromo-2-(4-methoxyphenylamino)-benzoic acid
- Benzoic acid,5-bromo-2-[(4-methoxyphenyl)amino]
- AKOS015965628
- DTXSID40468706
- FT-0725225
- 873914-47-7
-
- Inchi: 1S/C14H12BrNO3/c1-19-11-5-3-10(4-6-11)16-13-7-2-9(15)8-12(13)14(17)18/h2-8,16H,1H3,(H,17,18)
- InChI Key: FFTKUCZHODWBHF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1)NC1C=CC(=CC=1)OC
Computed Properties
- Exact Mass: 321.00000
- Monoisotopic Mass: 321.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.547
- Boiling Point: 449.729°C at 760 mmHg
- Flash Point: 225.788°C
- Refractive Index: 1.661
- PSA: 58.56000
- LogP: 3.97250
Benzoic acid,5-bromo-2-[(4-methoxyphenyl)amino]- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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